Cas no 392254-51-2 (4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 392254-51-2
• MF: C₂₆H₂₁N₃O₃S
• MW: 455.52824473381
• CID: 5994002
• PubChem ID: 4578340
• Update Time: 2025-07-16

4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, 4-benzoyl-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• 4-benzoyl-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 4-benzoyl-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS024576329
• 4-benzoyl-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0396-0165
• SR-01000442706
• Oprea1_824724
• SR-01000442706-1
• 392254-51-2

• Inchi： 1S/C26H21N3O3S/c1-32-21-13-11-20(12-14-21)29-25(22-15-33-16-23(22)28-29)27-26(31)19-9-7-18(8-10-19)24(30)17-5-3-2-4-6-17/h2-14H,15-16H2,1H3,(H,27,31)
• InChI Key： KPIMBMFYAJISAU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 455.13036271g/mol
• Monoisotopic Mass: 455.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 608.6±55.0 °C(Predicted)
• pka: 11.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Recent Advances in the Study of 4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 392254-51-2)

The compound 4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (CAS: 392254-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions of 392254-51-2 with its target proteins. These studies reveal that the benzoyl and methoxyphenyl moieties play a critical role in stabilizing the compound within the active site, thereby enhancing its inhibitory activity. Furthermore, in vitro assays have demonstrated significant suppression of downstream signaling cascades, suggesting its potential as a lead compound for drug development.

In addition to its kinase inhibitory properties, recent findings have highlighted the compound's ability to modulate cellular redox balance. A 2023 study published in the Journal of Medicinal Chemistry reported that 392254-51-2 exhibits potent antioxidant effects by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes. This dual functionality—kinase inhibition and redox modulation—positions the compound as a versatile candidate for treating oxidative stress-related disorders, including neurodegenerative diseases and cancer.

Pharmacokinetic studies have also made strides in optimizing the bioavailability and metabolic stability of 392254-51-2. Structural modifications, such as the introduction of polar substituents, have been explored to enhance its solubility and reduce first-pass metabolism. Preliminary in vivo data indicate improved plasma half-life and tissue distribution, paving the way for further preclinical evaluations. These advancements underscore the compound's potential to transition from bench to bedside.

Despite these promising developments, challenges remain in addressing off-target effects and ensuring selectivity for intended biological targets. Ongoing research aims to refine the compound's specificity through structure-activity relationship (SAR) studies and high-throughput screening of analogs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-benzoyl-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide (392254-51-2) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with recent structural and mechanistic insights, positions it as a promising candidate for further development. Future research should focus on validating its therapeutic potential in disease models and addressing remaining pharmacokinetic and safety concerns.